Cas no 68614-38-0 (Cyclohexanone, 2-(2-nitrophenyl)-)

• Product Name: Cyclohexanone, 2-(2-nitrophenyl)-
• CAS No: 68614-38-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 392832
• PubChem ID: 13507906
• Update Time: 2025-04-19

Cyclohexanone, 2-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(2-nitrophenyl)-
• 2-(2-nitrophenyl)cyclohexan-1-one
• 68614-38-0
• DTXSID00542536

• Inchi： 1S/C12H13NO3/c14-12-8-4-2-6-10(12)9-5-1-3-7-11(9)13(15)16/h1,3,5,7,10H,2,4,6,8H2
• InChI Key： MHJXBMOMTPJQBF-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21